Cas no 1314794-11-0 (1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314794-11-0
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 6595901
• PubChem ID: 84789855
• Update Time: 2025-06-08

1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1968154
• 1314794-11-0

• Inchi： 1S/C12H13ClO2/c1-8-7-9(13)3-4-10(8)12(11(14)15)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,14,15)
• InChI Key： JYORUZCJQSLTHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314794-11-0)

1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid, identified by its CAS number 1314794-11-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, characterized by its cyclic structure and functional substituents that contribute to its unique chemical properties. The presence of a chloro group at the para position of the phenyl ring and a methyl group at the ortho position introduces specific electronic and steric effects, making it a valuable scaffold for drug discovery and development.

The structural motif of 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid combines the rigidity of the cyclobutane ring with the aromaticity of the phenyl ring, providing a balance between flexibility and stability. This structural feature is particularly advantageous in designing molecules with enhanced binding affinity and selectivity towards biological targets. The carboxylic acid moiety at the cyclobutane ring further extends its utility as a synthetic intermediate, enabling modifications through esterification, amidation, or other carboxylate transformations.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential pharmacological activity. Studies have demonstrated that these compounds can exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The chloro and methyl substituents in 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid play a crucial role in modulating these activities by influencing electronic distributions and interactions with biological targets. For instance, the electron-withdrawing nature of the chloro group can enhance binding to certain enzymes or receptors, while the methyl group can introduce steric hindrance to improve selectivity.

One of the most compelling aspects of 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles and reduced toxicity. For example, recent studies have shown that derivatives of this compound can exhibit potent inhibitory effects on kinases involved in cancer progression. The cyclobutane core provides a stable scaffold that can be further functionalized to optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as halogenation and carboxylation. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing the environmental impact of producing this compound. These advancements are particularly important in aligning pharmaceutical manufacturing with green chemistry principles.

From a computational chemistry perspective, 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid has been extensively studied using molecular modeling techniques to understand its interactions with biological targets. Docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting its potential as an inhibitor or modulator of these targets. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this molecule, aiding in the design of more potent derivatives.

The pharmacological evaluation of 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes or receptors associated with inflammatory diseases and cancer. These findings have prompted further investigation into its potential therapeutic applications. Moreover, the compound's structural features make it an attractive candidate for structure-based drug design, where computational models are used to predict how modifications will affect biological activity.

In conclusion, 1-(4-chloro-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314794-11-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and versatile applications. Its combination of rigidity from the cyclobutane ring and functional groups such as the chloro and methyl substituents makes it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play an increasingly important role in addressing unmet medical needs.